Cas no 1936640-50-4 (3-(Ethoxymethyl)oxolane-3-carbaldehyde)

• Product Name: 3-(Ethoxymethyl)oxolane-3-carbaldehyde
• CAS No: 1936640-50-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5690709
• PubChem ID: 131231239
• Update Time: 2025-05-27

3-(Ethoxymethyl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620560
• 1936640-50-4
• 3-(Ethoxymethyl)oxolane-3-carbaldehyde
• 3-Furancarboxaldehyde, 3-(ethoxymethyl)tetrahydro-

• Inchi： 1S/C8H14O3/c1-2-10-6-8(5-9)3-4-11-7-8/h5H,2-4,6-7H2,1H3
• InChI Key： DJOHKQJIIZNRLA-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(COCC)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 217.5±20.0 °C(Predicted)

Additional information on 3-(Ethoxymethyl)oxolane-3-carbaldehyde

Recent Advances in the Application of 3-(Ethoxymethyl)oxolane-3-carbaldehyde (CAS: 1936640-50-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(Ethoxymethyl)oxolane-3-carbaldehyde (CAS: 1936640-50-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of 3-(Ethoxymethyl)oxolane-3-carbaldehyde as a key intermediate in the synthesis of complex heterocyclic compounds. Its oxolane ring and ethoxymethyl group provide a reactive aldehyde functionality, making it a valuable building block for the construction of pharmacologically active molecules. Researchers have successfully utilized this compound in the development of novel inhibitors targeting enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 3-(Ethoxymethyl)oxolane-3-carbaldehyde in inhibiting the activity of a specific kinase involved in tumor progression. The study employed a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in derivatives with enhanced binding affinity and selectivity. These findings underscore the potential of this compound as a scaffold for the development of next-generation kinase inhibitors.

Another area of interest is the application of 3-(Ethoxymethyl)oxolane-3-carbaldehyde in the synthesis of prodrugs. Recent research has shown that modifications to the ethoxymethyl group can improve the pharmacokinetic properties of drug candidates, such as solubility and bioavailability. For instance, a study in the European Journal of Pharmaceutical Sciences reported the successful use of this compound to develop a prodrug with improved oral absorption, paving the way for more effective therapeutic formulations.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-(Ethoxymethyl)oxolane-3-carbaldehyde. Current methods often involve multi-step reactions with moderate yields, necessitating further optimization. Researchers are exploring catalytic approaches and green chemistry principles to address these issues, aiming to make the compound more accessible for industrial applications.

In conclusion, 3-(Ethoxymethyl)oxolane-3-carbaldehyde (CAS: 1936640-50-4) represents a promising tool in chemical biology and pharmaceutical research. Its unique structural features and versatility in drug design make it a valuable asset for the development of novel therapeutics. Future studies should focus on overcoming synthetic challenges and expanding its applications in targeted drug delivery and personalized medicine.